Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Licochalcone B cross-species efficacy

validation

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 58749-23-8
Cat. No.: S533102

Compound Focus: Licochalcone B

Cross-Species Efficacy of Licochalcone B
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The following table summarizes the key therapeutic effects of Licochalcone B observed in different species

and experimental models.

Therapeutic Area

Key Findings /| Mechanism of
Action

Experimental Models
(Species/Cell Lines)

Citations

Acute Lung Injury

Neuroprotection

Anti-Cancer Effects

Activates Keapl/Nrf2 pathway;
reduces oxidative stress &
inflammation

Induces ATG7-dependent
autophagy & SIRT1/AMPK
pathway; reduces apoptosis

Induces apoptosis & autophagy;
inhibits PISK/AKT/mTOR
pathway

Mice, Human Pulmonary
Microvascular Endothelial
Cells (HPMECS)

Rat PC-12 cells,

Caenorhabditis elegans

Human osteosarcoma cells
(MG-63, U20S)

[1]

[2] [3]

2]

© 2026 Smolecule. All rights reserved.

1/6

Tech Support


https://www.smolecule.com/products/s533102?utm_src=pdf-body
https://www.smolecule.com/products/s533102?utm_src=pdf-interest
https://www.smolecule.com/products/s533102?utm_src=pdf-body
https://www.smolecule.com/products/s533102?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10424628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11251949/
https://www.mdpi.com/1424-8247/15/9/1052
https://pmc.ncbi.nlm.nih.gov/articles/PMC11251949/
https://www.smolecule.com/products/s533102?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Key Findings /| Mechanism of Experimental Models

Therapeutic Area ) ) ) Citations
Action (Species/Cell Lines)

Broad-Spectrum Targets host protein AP1G1 Human BEAS-2B cells, Mouse  [4]

Antiviral (Cys128), inhibiting clathrin- model

mediated viral endocytosis

Radioprotection Reduces DNA damage, inhibits Human HaCaT cells, THP-1 [5]
inflammation, and boosts cells, HAEC cells; RAW 264.7
antioxidant (GSH) levels (mouse); C57BL/6 mice

Liver Cancer Interferes with NF-kB signaling,  In silico prediction using [6]

(Network PD-L1/PD-1 checkpoint machine learning on

Pharmacology) pathway databases

Comparison with Other Licochalcones

Licorice contains several structurally similar chalcones. The table below compares LCB with other major

licochalcones based on reported biological activities.

Licochalcone Reported Pharmacological Activities

Licochalcone A Anti-inflammatory, antibacterial, antioxidant, antitumor; studied for dermatological
(LCA) diseases (acne, atopic dermatitis) [7].

Licochalcone B Anti-inflammatory, anticancer, neuroprotective, antiviral, radioprotective (as
(LCB) detailed in Table 1).

Licochalcone C Similar to LCA and LCB, predicted to modulate NF-kB signaling and PD-1/PD-L1
(LCC) pathway in cancer [6].

Licochalcone D Activates autophagy; protects mouse heart from oxidative damage [3].

(LCD)

Licochalcone E Activates antioxidant gene-dependent pathways [3].

(LCE)
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Detailed Experimental Protocols

For your experimental design, here are the methodologies from key studies:

e Anti-Acute Lung Injury (in vivo): C57BL/6 male mice (6-8 weeks old) were used. Lung injury was
induced by lipopolysaccharide (LPS). LCB was administered, and its effects were evaluated by
assessing lung tissue weight, oxidative stress markers (SOD, MDA, GSH-Px, CAT), and inflammation
markers (TNF-a, IL-6, IL-1p3) [1].

¢ Neuroprotection (in vitro): The protective effects of LCB were investigated in PC-12 cells (rat
neuronal-like cells). Oxidative stress was induced with H20:2. Cells were pre-treated with LCB (10-40
pMM) for 1 hour before H20:z induction. Cell viability was assessed using CCK-8 and LDH assays;
apoptosis was measured with Annexin V/PI staining and flow cytometry; oxidative stress markers
(ROS, MDA, SOD) and autophagy-related proteins (LC3-1l, p62) were analyzed [3].

e Antiviral (in vitro & in vivo): In BEAS-2B (human bronchial epithelium) cells and mouse infection
models, LCB's effect was tested against influenza A virus (HLN1), respiratory syncytial virus (RSV),
and human coronavirus 229E (HCoV-229E). Viral entry was tracked with GFP-labeled viruses, and
pulmonary viral loads were measured. The mechanism was identified using thermal proteome
profiling (TPP) and limited proteolysis-mass spectrometry (LiP-MS) to confirm binding to the AP1G1
protein at Cys128 [4].

¢ Anti-Cancer (in vitro): Human osteosarcoma cells (MG-63 and U20S) were treated with LCB. Anti-
cancer effects were evaluated by measuring cell growth inhibition, apoptosis (via markers like cleaved
caspase-3, Bax, Bcl-2), and autophagy (via markers like LC3B, Beclinl, p62). The involvement of the
PISK/AKT/mTOR pathway was analyzed by measuring protein expression levels [2].

Molecular Mechanism Pathways

The broad therapeutic potential of LCB is attributed to its ability to modulate multiple key cellular signaling

pathways, as illustrated below.
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Conclusion for Researchers

In summary, the cross-species efficacy of Licochalcone B is validated from computational predictions to
in vitro and in vivo models, demonstrating its multi-target mechanism of action. Key strengths for drug
development include its host-targeted antiviral strategy [4], which may overcome viral mutation issues,

and its ability to activate cytoprotective pathways like Nrf2 and autophagy [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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